Cas no 2229209-25-8 (tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate
• CAS No: 2229209-25-8
• MF: C₁₇H₂₃F₂NO₄
• MW: 343.365632295609
• CID: 6415667
• PubChem ID: 165778841
• Update Time: 2025-10-30

tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate
• 2229209-25-8
• tert-butyl N-{2-[2-(difluoromethoxy)-3-methylphenyl]-1-oxopropan-2-yl}-N-methylcarbamate
• EN300-1902535

• Inchi： 1S/C17H23F2NO4/c1-11-8-7-9-12(13(11)23-14(18)19)17(5,10-21)20(6)15(22)24-16(2,3)4/h7-10,14H,1-6H3
• InChI Key： RWEKGJPEINIBRL-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 343.15951454g/mol
• Monoisotopic Mass: 343.15951454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate

tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-{2-2-(difluoromethoxy)-3-methylphenyl-1-oxopropan-2-yl}-N-methylcarbamate, with the CAS number 2229209-25-8, is a complex organic compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a difluoromethoxy substituent, and a methylphenyl moiety. These structural features contribute to its versatile chemical properties and potential applications in various industries.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and carbamate formations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of similar compounds, which may extend to this compound as well. The presence of the difluoromethoxy group introduces unique electronic and steric effects, making it a valuable component in the design of bioactive molecules.

In terms of chemical properties, tert-butyl N-{...}carbamate exhibits high stability under standard conditions due to the electron-donating nature of the tert-butyl group. This stability is further enhanced by the methyl substituent on the phenyl ring, which provides additional steric hindrance. The compound's solubility in organic solvents makes it suitable for use in various chemical reactions and formulations.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its ability to act as a precursor for herbicides or fungicides has been explored due to its unique reactivity and selectivity. Additionally, its application in polymer chemistry has been investigated, where it serves as a building block for advanced materials with tailored properties.

The difluoromethoxy group in the structure plays a crucial role in modulating the compound's reactivity. Fluorinated compounds are increasingly being studied for their potential in drug discovery, particularly in targeting specific biological pathways. The methylphenyl group further enhances the compound's aromaticity, making it a promising candidate for use in electronic materials.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-{...}carbamate is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, with promising results indicating that it can degrade into non-toxic byproducts under controlled conditions.

In conclusion, tert-butyl N-{...}carbamate represents a significant advancement in organic synthesis. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in modern chemistry.